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Compound of Interest

Compound Name: Ethylenebis(oxy)bis(sodium)

Cat. No.: B15351903 Get Quote

A Comparative Guide to EGTA and EDTA for
Scientific Applications
For researchers, scientists, and drug development professionals, the selection of an

appropriate chelating agent is critical for experimental success. This guide provides an

objective comparison of two widely used aminopolycarboxylic acid chelators:

Ethylenediaminetetraacetic acid (EDTA) and Ethylene glycol-bis(β-aminoethyl ether)-N,N,N',N'-

tetraacetic acid (EGTA). While the query mentioned "Ethylenebis(oxy)bis(sodium)," this is

commonly understood in research contexts to refer to the sodium salt of EGTA, a structurally

similar but functionally distinct chelator from EDTA. This guide will focus on the comparison

between EDTA and EGTA, emphasizing their performance in specific laboratory applications,

supported by quantitative data and detailed experimental protocols.

Physicochemical Properties and Metal Ion Affinity
The primary functional difference between EDTA and EGTA lies in their affinity for various metal

ions. EDTA is a broad-spectrum chelator, binding with high affinity to a wide range of divalent

and trivalent cations.[1][2] In contrast, EGTA exhibits a pronounced selectivity for calcium ions

(Ca²⁺) over magnesium ions (Mg²⁺), a crucial feature for many biological applications.[3][4]

The strength of the interaction between a chelator and a metal ion is quantified by the stability

constant (K), typically expressed in its logarithmic form (log K). A higher log K value indicates a
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more stable complex. The table below summarizes the log K values for EDTA and EGTA with

several common metal ions, illustrating their distinct binding profiles.

Metal Ion log K (EDTA) log K (EGTA)

Ca²⁺ 10.7[5] 11.0[2]

Mg²⁺ 8.7[5] 5.2

Mn²⁺ 13.9[5] 12.3

Fe²⁺ 14.3[5] -

Fe³⁺ 25.1[5] -

Cu²⁺ 18.8[5] 17.8

Zn²⁺ 16.5[5] 14.5

Note: Stability constants can vary slightly with experimental conditions such as pH,

temperature, and ionic strength.

Key Differences in Application
The divergent affinities for Ca²⁺ and Mg²⁺ dictate the specific applications for which each

chelator is best suited.
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EDTA

Ca²⁺

High Affinity

Mg²⁺

High Affinity

Other Divalent & Trivalent Metals
(Fe, Cu, Zn, Pb)

Very High Affinity

EGTA

Very High Affinity Low AffinityModerate to High Affinity
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Start: Adherent Cells in Culture

Aspirate culture medium

Wash cells gently with 1X PBS
(Ca²⁺/Mg²⁺-free)

Add pre-warmed EDTA solution
(e.g., 0.5-3.0 mM in PBS)

Incubate at 37°C for 5-15 min

Monitor cell detachment
under microscope

Cells not detached

Gently dislodge cells by tapping
the flask or pipetting

Cells are detaching

Add complete culture medium
to neutralize EDTA

Transfer cell suspension to a
conical tube and centrifuge

Resuspend cell pellet in fresh
medium for further use

End: Cells ready for counting,
passaging, or analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15351903?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

